Cas no 23144-93-6 (1-5-(trifluoromethyl)furan-2-ylethan-1-one)

1-5-(trifluoromethyl)furan-2-ylethan-1-one structure
23144-93-6 structure
Product Name:1-5-(trifluoromethyl)furan-2-ylethan-1-one
CAS No:23144-93-6
MF:C7H5F3O2
MW:178.108612775803
CID:6376270
PubChem ID:82410248
Update Time:2023-12-15

1-5-(trifluoromethyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-5-(trifluoromethyl)furan-2-ylethan-1-one
    • Ethanone, 1-[5-(trifluoromethyl)-2-furanyl]-
    • 1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one
    • 1-[5-(trifluoromethyl)furan-2-yl]ethan-1-one
    • SCHEMBL13078563
    • 23144-93-6
    • EN300-1930815
    • 1-[5-(trifluoromethyl)furan-2-yl]ethanone
    • UWHUKIXZNHOTBU-UHFFFAOYSA-N
    • Inchi: 1S/C7H5F3O2/c1-4(11)5-2-3-6(12-5)7(8,9)10/h2-3H,1H3
    • InChI Key: UWHUKIXZNHOTBU-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(C(F)(F)F)O1)C

Computed Properties

  • Exact Mass: 178.02416388g/mol
  • Monoisotopic Mass: 178.02416388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.297±0.06 g/cm3(Predicted)
  • Boiling Point: 176.7±35.0 °C(Predicted)

1-5-(trifluoromethyl)furan-2-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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